
Physical properties of 1,4-Diphenyl-1-butanone
(melting point, boiling point)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Technical Guide: Physicochemical Properties of 1,4-
Diphenyl-1-butanone
For Researchers, Scientists, and Drug Development Professionals

Introduction
1,4-Diphenyl-1-butanone (CAS No. 5407-91-0), also known as 4-Phenylbutyrophenone, is a

ketone with the molecular formula C₁₆H₁₆O. Its structure features a butanone chain with phenyl

groups at positions 1 and 4. Understanding the fundamental physical properties of this

compound, such as its melting and boiling points, is critical for its synthesis, purification,

handling, and application in research and development. This document provides a concise

technical overview of these key properties, outlines standard experimental protocols for their

determination, and presents a logical visualization of the compound's physical states relative to

temperature.

Physical Properties
The melting and boiling points are critical parameters that define the physical state of a

substance under varying temperature and pressure conditions. These properties are essential

for establishing purity criteria and designing experimental and industrial processes.
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The quantitative physical properties of 1,4-Diphenyl-1-butanone are summarized in the table

below. The data represents a range of values reported in the literature, reflecting slight

variations due to experimental conditions and sample purity.

Physical Property Value Conditions

Melting Point 51.5 - 57.5 °C Atmospheric Pressure

54 - 56 °C Atmospheric Pressure

Boiling Point 180 °C 8 mmHg (Reduced Pressure)

Data sourced from Thermo Fisher Scientific.[1][2]

Experimental Protocols
The determination of melting and boiling points is a fundamental procedure in chemical

characterization. The following sections detail the standard methodologies employed for these

measurements.

Melting Point Determination (Capillary Method)
The capillary method is the most widely accepted technique for accurate melting point

determination and is recognized by major pharmacopeias.[3][4]

Principle: A small, finely powdered sample of the crystalline solid is heated at a controlled rate.

The melting point range is the temperature interval from the first appearance of liquid (collapse

point) to the complete liquefaction of the solid (clear point).[4][5] A narrow melting range

(typically 0.5-1.0°C) is indicative of a high-purity compound.[5]

Methodology:

Sample Preparation: A small amount of 1,4-Diphenyl-1-butanone is thoroughly dried and

finely powdered.[6]

Capillary Loading: The powdered sample is packed into a thin-walled glass capillary tube,

sealed at one end, to a height of approximately 2-3 mm.[4][6]
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Apparatus Setup: The capillary tube is placed in a heating block apparatus (e.g., a Mel-Temp

or similar device) adjacent to a calibrated thermometer or digital temperature probe.[3]

Heating: The sample is initially heated rapidly to a temperature approximately 5-10°C below

the expected melting point.[4] The heating rate is then reduced to a slow, controlled rate

(e.g., 1-2°C per minute) to ensure thermal equilibrium.

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire sample

becomes a clear liquid is recorded as the end of the range.[6]

Boiling Point Determination (Micro Method at Reduced
Pressure)
For substances that may decompose at their atmospheric boiling point or have very high

boiling points, determination under reduced pressure (vacuum) is necessary.

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding pressure.[7] By reducing the ambient pressure, the boiling point is lowered. This

allows for distillation at a lower temperature, preventing thermal degradation.

Methodology:

Apparatus Setup: A small-scale distillation apparatus is assembled. A few milliliters of 1,4-
Diphenyl-1-butanone are placed in a small flask (e.g., a Hickman still or a micro-distillation

setup) with a boiling chip.

Pressure Regulation: The apparatus is connected to a vacuum pump, and the pressure is

lowered to the desired level (e.g., 8 mmHg), monitored by a manometer.

Heating: The sample is gently heated with stirring. The temperature of the vapor is measured

by a thermometer with the bulb positioned at the vapor outlet, ensuring it is not submerged in

the liquid.

Observation and Recording: The liquid is heated until it boils and a steady stream of

condensate is observed on the thermometer bulb. The stable temperature reading on the

thermometer is recorded as the boiling point at that specific pressure.[7]
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Visualization
The following diagram illustrates the relationship between temperature and the physical state of

1,4-Diphenyl-1-butanone based on its known melting and boiling points at specified

pressures.
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Physical State of 1,4-Diphenyl-1-butanone vs. Temperature
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Caption: Logical workflow of phase transitions for 1,4-Diphenyl-1-butanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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